2-Cyclopropoxy-5-formylbenzoic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 2-cyclopropyloxy-5-formylbenzoic acid
• InChI: InChI=1S/C11H10O4/c12-6-7-1-4-10(15-8-2-3-8)9(5-7)11(13)14/h1,4-6,8H,2-3H2,(H,13,14)
• InChI Key: HWJDTBOEFLFOPP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)C=O)C(=O)O

Description

2-Cyclopropoxy-5-formylbenzoic acid is a benzoic acid derivative featuring a cyclopropoxy substituent at the 2-position and a formyl group (-CHO) at the 5-position. This compound combines the steric constraints of the cyclopropane ring with the electrophilic reactivity of the formyl group, making it a unique scaffold for pharmaceutical and synthetic chemistry applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-5-formylbenzoic acid typically involves the condensation of 2-formylbenzoic acid with cyclopropanol under acidic conditions. The reaction is carried out in the presence of a catalyst, such as sulfuric acid, to facilitate the formation of the cyclopropoxy group .

Industrial Production Methods: The process may be optimized for higher yields and purity through the use of advanced catalytic systems and controlled reaction environments .

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-5-formylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or halides.

Major Products Formed:

Oxidation: 2-Cyclopropoxy-5-carboxybenzoic acid.

Reduction: 2-Cyclopropoxy-5-hydroxybenzoic acid.

Substitution: Various substituted benzoic acids depending on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-5-formylbenzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a lead compound for drug development, particularly in targeting specific enzymes or receptors.

Industry: It is used in the development of new materials and chemical processes, including the synthesis of novel polymers and catalysts.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-5-formylbenzoic acid is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its formyl and cyclopropoxy groups. These interactions may lead to the modulation of biochemical pathways, resulting in various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-Cyclopropoxy-5-formylbenzoic acid with compounds sharing functional or structural similarities, as derived from the evidence:

Substituent-Driven Comparisons

Compound Name	Substituents (Position)	Key Properties	Applications/Advantages
2-Cyclopropoxy-5-formylbenzoic acid	Cyclopropoxy (2), Formyl (5)	High electrophilicity (formyl), steric hindrance (cyclopropane)	Potential as a synthetic intermediate for bioactive molecules or enzyme inhibitors.
2-Cyclopropoxy-5-sulfamoylbenzoic acid	Cyclopropoxy (2), Sulfamoyl (5)	Enhanced binding affinity, stability	Enzyme inhibition (anti-inflammatory, anticancer agents) .
2-Methoxy-5-sulfamoylbenzoic acid	Methoxy (2), Sulfamoyl (5)	Lower steric hindrance, reduced stability vs. cyclopropoxy analog	Less effective in target binding; used in early-stage drug discovery.
2-Cyclopropoxy-5-fluorobenzoic acid	Cyclopropoxy (2), Fluoro (5)	Electrophilic C-F bond, improved metabolic stability	Pharmacological probes, fluorinated drug precursors.
2,4-Dichloro-5-sulfamoylbenzoic acid	Dichloro (2,4), Sulfamoyl (5)	High reactivity (Cl), distinct electronic effects	Suited for electrophilic substitution reactions in agrochemical synthesis.

Functional Group Impact

• Cyclopropoxy Group :
  • Imparts rigidity and steric constraints, enhancing binding specificity compared to methoxy or ethoxy analogs .
  • Increases metabolic stability, as seen in cyclopropoxy-sulfamoyl and fluorinated derivatives .
• Formyl Group :
  • Unlike sulfamoyl (-SO₂NH₂) or fluoro (-F) groups, the formyl group introduces electrophilic reactivity, enabling nucleophilic additions (e.g., Schiff base formation). This property is absent in the sulfamoyl and fluoro analogs .